![molecular formula C21H18N2O5 B3734321 8-allyl-N'-(4-methoxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide](/img/structure/B3734321.png)
8-allyl-N'-(4-methoxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide
Overview
Description
8-allyl-N'-(4-methoxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide, also known as AMCA, is a synthetic compound that has been the subject of extensive scientific research in recent years. AMCA is a member of the chromene family, which is known for its diverse biological activities.
Mechanism of Action
Target of Action
The primary targets of this compound are the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) . These receptors play a crucial role in the progression of certain types of cancers, including triple-negative breast cancer .
Mode of Action
The compound interacts with its targets (EGFR and VEGFR-2) through a process known as molecular docking . This interaction results in the inhibition of these receptors, thereby preventing the progression of the cancer .
Biochemical Pathways
The compound affects the EGFR and VEGFR-2 pathways, which are associated with cell proliferation and angiogenesis . By inhibiting these pathways, the compound can potentially slow down or stop the growth of cancer cells .
Pharmacokinetics
The compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties were analyzed using structural bioinformatics methods, including density functional theory, molecular docking, molecular dynamic simulation, pharmacokinetic and drug-likeness models . The compound showed strong electronic characteristics and met the ADMET and drug-likeness requirements without a single instance of Lipinski’s rule of five violations .
Result of Action
The result of the compound’s action is the inhibition of the EGFR and VEGFR-2 receptors, which leads to a decrease in the progression of certain types of cancers . The highest binding affinities were demonstrated by the MOLb-VEGFR-2 complex and the MOLg-EGFR complex .
Advantages and Limitations for Lab Experiments
8-allyl-N'-(4-methoxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide has several advantages for lab experiments. It is easy to synthesize and is available in high yield. It is also stable under normal laboratory conditions and can be stored for a long time. However, one of the limitations of 8-allyl-N'-(4-methoxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide is its poor solubility in water, which makes it difficult to use in aqueous solutions. This can be overcome by using organic solvents such as DMSO or ethanol.
Future Directions
There are several future directions for the research on 8-allyl-N'-(4-methoxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide. One of the areas of interest is its potential as a therapeutic agent for neurodegenerative diseases. Further studies are needed to understand the mechanism of action of 8-allyl-N'-(4-methoxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide in these diseases and to develop more effective treatment strategies. Another area of interest is the development of 8-allyl-N'-(4-methoxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide-based drug delivery systems that can target specific tissues or cells. This can help to improve the efficacy and reduce the side effects of 8-allyl-N'-(4-methoxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide. Finally, more studies are needed to explore the potential of 8-allyl-N'-(4-methoxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide as a lead compound for the development of new drugs with improved biological activities.
Scientific Research Applications
8-allyl-N'-(4-methoxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit a wide range of biological activities such as anti-inflammatory, antioxidant, anti-cancer, and anti-microbial properties. Several studies have also shown that 8-allyl-N'-(4-methoxybenzoyl)-2-oxo-2H-chromene-3-carbohydrazide has a protective effect against neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N'-(4-methoxybenzoyl)-2-oxo-8-prop-2-enylchromene-3-carbohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O5/c1-3-5-13-6-4-7-15-12-17(21(26)28-18(13)15)20(25)23-22-19(24)14-8-10-16(27-2)11-9-14/h3-4,6-12H,1,5H2,2H3,(H,22,24)(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWFBWMZMXBGMQD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NNC(=O)C2=CC3=C(C(=CC=C3)CC=C)OC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(4-methoxyphenyl)carbonyl]-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carbohydrazide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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